Cas no 6937-28-6 (α-Bromodiethylacetic Acid Ethyl Ester)

α-Bromodiethylacetic Acid Ethyl Ester is a brominated ester compound commonly utilized as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals. Its reactive α-bromo moiety facilitates nucleophilic substitution reactions, enabling the introduction of diethylacetic acid derivatives into target molecules. The ethyl ester group enhances solubility in organic solvents, improving handling and reaction efficiency. This compound is valued for its versatility in constructing complex molecular frameworks, including carboxylic acid derivatives and heterocycles. Careful storage under inert conditions is recommended due to its sensitivity to moisture and potential decomposition. Suitable for controlled laboratory use by trained professionals.

α-Bromodiethylacetic Acid Ethyl Ester structure

6937-28-6 structure

Product Name:α-Bromodiethylacetic Acid Ethyl Ester

CAS No:6937-28-6

MF:C₈H₁₅BrO₂

MW:223.107502222061

MDL:MFCD00017856

CID:530307

PubChem ID:237833

Update Time:2025-11-05

α-Bromodiethylacetic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

- Butanoic acid, 2-bromo-2-ethyl-, ethyl ester
- α-Bromodiethylacetic Acid Ethyl Ester
- ethyl 2-bromo-2-ethylbutanoate
- ETHYL ALPHA-BROMODIETHYLACETATE
- 2-Aethyl-2-brom-buttersaeure-aethylester
- 2-Brom-2-ethyl-buttersaeure-ethylester
- 2-ethyl-2-bromo-butyric acid ethyl ester
- alpha-Bromodiethylacetic Acid Ethyl Ester
- Butanoic acid,2-bromo-2-ethyl-,ethyl ester
- NSC41719
- ethyl a-bromodiethylacetate
- YIFZOOLBLJRSBG-UHFFFAOYSA-N
- KM1262
- AK175935
- V7332
- AKOS025402676
- SY333394
- 6937-28-6
- ethylalpha-bromodiethylacetate
- MFCD00017856
- SCHEMBL3987636
- A-Bromodiethylacetic Acid Ethyl Ester
- C13923
- NSC-41719
- BP-13172
- FT-0663697
- DTXSID80285419
- AS-65347
- MDL： MFCD00017856
- Inchi： 1S/C8H15BrO2/c1-4-8(9,5-2)7(10)11-6-3/h4-6H2,1-3H3
- InChI Key： YIFZOOLBLJRSBG-UHFFFAOYSA-N
- SMILES： BrC(C(=O)OCC)(CC)CC

Computed Properties

Exact Mass: 222.02600
Monoisotopic Mass: 222.026
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 5
Complexity: 130
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 26.3
XLogP3: 2.9

Experimental Properties

Density: 1.258
Boiling Point: 198.7°C at 760 mmHg
Flash Point: 82.4°C
Refractive Index: 1.46
PSA: 26.30000
LogP: 2.50320

α-Bromodiethylacetic Acid Ethyl Ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB528260-1 g	alpha-Bromodiethylacetic acid ethyl ester; .	6937-28-6		1g	€85.10	2023-01-03
abcr	AB528260-5 g	alpha-Bromodiethylacetic acid ethyl ester; .	6937-28-6		5g	€148.90	2023-04-17
abcr	AB528260-10 g	alpha-Bromodiethylacetic acid ethyl ester; .	6937-28-6		10g	€211.50	2023-04-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-HA803-1g	α-Bromodiethylacetic Acid Ethyl Ester	6937-28-6	95+%	1g	153CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-HA803-5g	α-Bromodiethylacetic Acid Ethyl Ester	6937-28-6	95+%	5g	511CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-HA803-200mg	α-Bromodiethylacetic Acid Ethyl Ester	6937-28-6	95+%	200mg	57CNY	2021-05-08
Chemenu	CM254566-25g	alpha-Bromodiethylacetic Acid Ethyl Ester	6937-28-6	95%	25g	$184	2024-07-24
eNovation Chemicals LLC	Y1013792-25g	Butanoic acid,2-bromo-2-ethyl-,ethyl ester	6937-28-6	95+%	25g	$200	2024-06-07
eNovation Chemicals LLC	D589526-25g	ethyl 2-bromo-2-ethylbutanoate	6937-28-6	95%	25g	$710	2024-08-03
TRC	B683460-2500mg	α-Bromodiethylacetic Acid Ethyl Ester	6937-28-6		2500mg	$ 207.00	2023-04-18